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Authored by a Senior Application Scientist
Introduction: Navigating the Nomenclature of Malonic Esters

In the landscape of organic synthesis, particularly within pharmaceutical and fine chemical

development, malonic acid esters are indispensable C3 building blocks. Their value is rooted in

the reactivity of the central methylene group (–CH₂–), flanked by two electron-withdrawing

carbonyls, which imparts significant acidity to the α-hydrogens. This structural motif facilitates a

wide array of classic and modern carbon-carbon bond-forming reactions.

A point of initial clarification is crucial. While the query specified "dimethyl ethylmalonate," the

vast majority of commercial suppliers, chemical literature, and industrial applications center on

two primary analogues: Dimethyl Malonate (DMM) and Diethyl Malonate (DEM). It is highly

probable that inquiries for "dimethyl ethylmalonate" are intended to refer to one of these two

widely-used reagents. There does exist a distinct, though less common, chemical named

Dimethyl Ethylmalonate (CAS No. 26717-67-9)[1][2], and for the sake of completeness, it will

be addressed. This guide, however, will focus predominantly on the two commercially

significant malonic esters, providing the in-depth technical details required by researchers and

procurement specialists in the field.

Part 1: Diethyl Malonate (DEM)
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Chemical Identity:

CAS Number: 105-53-3

IUPAC Name: Diethyl propanedioate

Synonyms: Malonic acid diethyl ester, Ethyl malonate

Molecular Formula: C₇H₁₂O₄

Molecular Weight: 160.17 g/mol

Commercial Availability and Key Suppliers
Diethyl Malonate is a readily available commodity chemical, offered by a wide range of global

manufacturers and distributors. Supply chains are well-established, with options catering to

needs from small-scale academic research to large-scale industrial production.

Table 1: Comparison of Major Diethyl Malonate (DEM) Suppliers
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Supplier
Typical Grades
Offered

Manufacturing
Status

Geographic
Reach

Notes

Merck (Sigma-

Aldrich)

≥98%,

ReagentPlus®

99%, FG (Food

Grade)[3][4]

Distributor/Rebra

nder
Global

Offers a wide

range of purities

and pack sizes

suitable for R&D

and analytical

standards.

Thermo Fisher

Scientific
99%+ Distributor Global

Provides

comprehensive

documentation

including

Certificates of

Analysis (CoA).

Tokyo Chemical

Industry (TCI)
>98.0% (GC)

Manufacturer/Dis

tributor
Global

Strong presence

in the research

chemicals

market with high-

purity offerings.

Hebei Chengxin Industrial Grades Manufacturer

Global (Major

Chinese

Exporter)

One of the

largest producers

of malonic esters

globally.

Tiande Chemical

Industrial &

Pharmaceutical

Grades

Manufacturer

Global (Major

Chinese

Exporter)[5]

A key

manufacturer

with a significant

market share in

malonates.

Shakti Chemicals ≥98%

(Industrial),

≥99% (Pharma)

Distributor/Suppli

er (India)

India, Regional Specializes in

providing

different grades

with detailed

specifications for
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various

industries.

Technical Specifications and Quality Control
The quality of Diethyl Malonate is critical for its successful application in synthesis, as

impurities can lead to side reactions and affect yield and purity of the final product. Suppliers

typically provide a Certificate of Analysis (CoA) with each batch, detailing the results of quality

control testing.

Typical Purity Grades and Specifications:

Standard/Synthesis Grade (≥98-99%): Suitable for most general organic synthesis

applications. Key specifications include purity by GC, appearance, and refractive index.

High-Purity/Pharmaceutical Grade (>99.5%): Required for GMP processes and the synthesis

of Active Pharmaceutical Ingredients (APIs). This grade comes with more stringent limits on

impurities such as water content, acidity, heavy metals, and related substances.[6]

Common Analytical Methods for Quality Control:

Gas Chromatography (GC): The primary method for assessing purity and quantifying

impurities. A Flame Ionization Detector (FID) is typically used.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are used to confirm the

structure of the molecule and to identify any structural isomers or significant impurities.

Karl Fischer Titration: Used to determine the water content, which is a critical parameter for

moisture-sensitive reactions.

Experimental Protocol: Purity Determination of Diethyl Malonate by
Gas Chromatography (GC-FID)
This protocol is adapted from established methods for the analysis of diethyl malonate.[6][7][8]

Instrumentation:
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Gas Chromatograph equipped with a Flame Ionization Detector (FID).

Capillary Column: A non-polar column such as a DB-1 (100% dimethylpolysiloxane), 30 m

x 0.25 mm ID, 0.25 µm film thickness is recommended.

Carrier Gas: High-purity Helium or Nitrogen.

Standard Preparation:

Accurately prepare a stock solution of Diethyl Malonate reference standard (e.g., 1000

µg/mL) in a suitable solvent like ethyl acetate or acetone.

Create a series of working standards by serial dilution to generate a calibration curve.

Sample Preparation:

Accurately weigh a sample of the Diethyl Malonate batch and dissolve it in the chosen

solvent to a known concentration (e.g., 1000 µg/mL).

Chromatographic Conditions:

Injector Temperature: 250 °C

Detector Temperature: 280 °C

Oven Temperature Program:

Initial Temperature: 80 °C, hold for 2 minutes.

Ramp: Increase to 200 °C at a rate of 10 °C/minute.

Hold: Hold at 200 °C for 5 minutes.

Injection Volume: 1 µL (split or splitless injection can be used depending on the

concentration).

Analysis:

Inject the standards and the sample.
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The purity of the sample is calculated by comparing the peak area of the analyte to the

total area of all peaks (area percent method) or by using the calibration curve for

quantification.

Applications in Research and Drug Development
Diethyl Malonate is a cornerstone of malonic ester synthesis, a versatile method for preparing a

variety of substituted carboxylic acids. Its applications are extensive:

Pharmaceuticals: It is a key intermediate in the synthesis of numerous drugs, including

barbiturates (sedatives), non-steroidal anti-inflammatory drugs (NSAIDs), nalidixic acid (an

antibiotic), and vitamins B1 and B6.[9]

Agrochemicals: Used in the production of pesticides and herbicides.[10]

Flavors and Fragrances: DEM itself has a faint, apple-like odor and is used in fragrance

compositions.[9] It also serves as a precursor for various flavoring agents.[10]

Amino Acid Synthesis: Diethyl acetamidomalonate, derived from DEM, is a classic reagent

for the synthesis of α-amino acids.[11]

Safe Handling and Storage
Handling: Wear appropriate Personal Protective Equipment (PPE), including safety goggles,

chemical-resistant gloves, and a lab coat. Handle in a well-ventilated area or under a

chemical fume hood.[1]

Storage: Store in a cool, dry, and well-ventilated place away from strong oxidizing agents

and bases. Keep containers tightly sealed.[1]

Hazards: Diethyl malonate is a combustible liquid and can cause serious eye irritation.[12]

Part 2: Dimethyl Malonate (DMM)
Chemical Identity:

CAS Number: 108-59-8
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IUPAC Name: Dimethyl propanedioate

Synonyms: Malonic acid dimethyl ester, Methyl malonate

Molecular Formula: C₅H₈O₄

Molecular Weight: 132.11 g/mol

Commercial Availability and Key Suppliers
Similar to DEM, Dimethyl Malonate is widely available from major chemical suppliers and

manufacturers worldwide. The choice between DMM and DEM often depends on the specific

reaction conditions and the desired final product, as the methyl esters can sometimes offer

different reactivity or be easier to remove during workup.

Table 2: Comparison of Major Dimethyl Malonate (DMM) Suppliers
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Supplier
Typical Grades
Offered

Manufacturing
Status

Geographic
Reach

Notes

Merck (Sigma-

Aldrich)

98%, for

synthesis

Distributor/Rebra

nder
Global

Offers various

pack sizes for

laboratory use.

[12]

Thermo Fisher

Scientific
98+% Distributor Global

Provides

Certificates of

Analysis detailing

purity by GC.[13]

Tokyo Chemical

Industry (TCI)
>98.0% (GC)

Manufacturer/Dis

tributor
Global

A reliable source

for high-purity

research

chemicals.

Shakti Chemicals

≥98%

(Industrial),

≥99% (Pharma)

[13]

Distributor/Suppli

er (India)
India, Regional

Provides detailed

specifications for

pharma grade,

including limits

on heavy metals

and water

content.[13]

Suzhou Senfeida

Chemical
97%

Manufacturer/Su

pplier (China)

China, Asia-

Pacific

A representative

of Chinese

manufacturers

offering DMM.[3]

Technical Specifications and Quality Control
The quality parameters for DMM are analogous to those for DEM. Pharmaceutical grade DMM

has stringent specifications.[13]

Typical Specifications for Pharma Grade Dimethyl Malonate (>99%):

Purity (by GC): ≥ 99.0%[13]
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Water Content (Karl Fischer): ≤ 0.05% w/w[13]

Acidity (as malonic acid): Low, often specified as an acid value (e.g., ≤ 0.10 mg KOH/g)[13]

Heavy Metals (as Pb): ≤ 5 ppm[13]

Appearance: Clear, colorless liquid[13]

Experimental Protocol: Structural Confirmation of Dimethyl Malonate
by ¹H NMR Spectroscopy

Sample Preparation:

Prepare a solution of Dimethyl Malonate (approx. 5-10 mg) in about 0.6 mL of deuterated

chloroform (CDCl₃).

Transfer the solution to a 5 mm NMR tube.

Instrumental Parameters (for a 300 MHz or 400 MHz spectrometer):

Solvent: CDCl₃

Acquisition Time: ~3-4 seconds

Relaxation Delay: 1-2 seconds

Number of Scans: 8-16 (adjust for desired signal-to-noise ratio)

Expected ¹H NMR Spectrum:

~3.75 ppm (singlet, 6H): This signal corresponds to the six equivalent protons of the two

methyl ester (–OCH₃) groups.

~3.40 ppm (singlet, 2H): This signal corresponds to the two equivalent protons of the

central methylene (–CH₂–) group.

Internal Standard: A peak at 7.26 ppm from residual CHCl₃ in the CDCl₃ solvent.
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Applications in Research and Drug Development
The applications of DMM are very similar to those of DEM, serving as a key reactant in malonic

ester synthesis and other condensation reactions.

Pharmaceutical Synthesis: DMM is an important raw material for the production of the

antibacterial agent pipemidic acid.[5] It is also used in the synthesis of other pharmaceuticals

like chloroquine.[3]

Organic Synthesis: It is a versatile precursor for mono- and di-substituted acetic acids and is

used in the synthesis of barbituric acid.[3]

Agrochemicals and Dyes: DMM is also used in the synthesis of various pesticides and

dyestuffs.

Safe Handling and Storage
Handling: Use in a well-ventilated area and wear standard PPE (goggles, gloves, lab coat).

Storage: Store in a cool, well-ventilated warehouse, away from fire and heat sources. Keep

the container sealed and store separately from oxidants and strong alkalis.[5]

Hazards: DMM is a combustible liquid and causes serious eye irritation.[12]

Part 3: Dimethyl Ethylmalonate
Chemical Identity:

CAS Number: 26717-67-9

IUPAC Name: Dimethyl 2-ethylpropanedioate

Molecular Formula: C₇H₁₂O₄

Molecular Weight: 160.17 g/mol

Commercial Availability and Suppliers
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Dimethyl ethylmalonate is significantly less common than its dimethyl and diethyl analogues.

It is not typically stocked as a commodity chemical. Its availability is largely limited to specialty

chemical suppliers that focus on research quantities or custom synthesis.

Potential Suppliers:

Some suppliers, such as Kingreat Chemistry and Wuhan PharmChem, list it as part of their

broader catalog, suggesting they may produce it on demand or source it from specialized

labs.[14]

Databases like PubChem list it, but this does not guarantee ready commercial stock.[1]

Researchers requiring this specific compound should be prepared to inquire about custom

synthesis or be subject to longer lead times.

Part 4: Supplier Qualification and Quality Assurance
Workflow
For professionals in drug development, ensuring a consistent and high-quality supply of

starting materials is paramount. The following diagram illustrates a typical workflow for

qualifying a new supplier for a critical reagent like a malonic ester.
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Supplier Qualification Workflow for Malonic Esters

Phase 1: Initial Vetting

Phase 2: Sample Evaluation

Phase 3: Approval & Monitoring

Identify Potential Suppliers
(e.g., Merck, TCI, Tiande)

Request Technical Documentation
(CoA, SDS, Spec Sheets)

Review Regulatory Compliance
(ISO, GMP capabilities)

Request and Procure
Sample Batch

Initial Specs Met

In-House Quality Control Testing
(GC, NMR, Karl Fischer)

Compare Results to Supplier CoA
and Internal Specifications

Sample Fails

On-Site Audit
(For critical GMP materials)

Sample Passes

Approve Supplier and Establish
Supply Agreement

Implement Routine QC Testing
for Incoming Batches

Click to download full resolution via product page

Caption: A workflow for qualifying and monitoring chemical suppliers.
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Part 5: Analytical Workflow for Incoming Material
Once a supplier is approved, a robust internal quality control process is necessary for every

batch received to ensure consistency.
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Analytical QC Workflow for Incoming Malonic Esters

QC Laboratory Testing

New Batch Received
(e.g., Diethyl Malonate)

Review Supplier's
Certificate of Analysis

Take Representative Sample
from Container

Identity Confirmation
(¹H NMR or IR)

Purity Assay
(GC-FID)

Water Content
(Karl Fischer)

Appearance & Color
(Visual Inspection)

Compare Lab Results to
Pre-defined Specifications

Decision: Accept or Reject

Release to Inventory

Pass

Quarantine and Reject Batch

Fail

Click to download full resolution via product page

Caption: A typical quality control workflow for incoming raw materials.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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